Cas no 2411295-85-5 (2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide)

2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide is a specialized organic compound featuring a unique spirocyclic ether structure combined with a chloroacetamide moiety. Its distinct molecular architecture, including the 5-oxaspiro[3.5]nonane core, offers potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The chloroacetamide group enhances reactivity, making it suitable for further functionalization or as a precursor in heterocyclic chemistry. The compound’s rigid spirocyclic framework may contribute to improved stability and stereochemical control in synthetic applications. Its structural features suggest compatibility with targeted modifications for bioactive molecule development, particularly in drug discovery or crop protection research. Proper handling is advised due to the reactive chloroacetamide functionality.
2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide structure
2411295-85-5 structure
Product Name:2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide
CAS No:2411295-85-5
MF:C12H20ClNO2
MW:245.74570274353
CID:5357278
Update Time:2025-06-14

2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide
    • Z3775029052
    • 2-chloro-N-({5-oxaspiro[3.5]nonan-8-yl}methyl)propanamide
    • Inchi: 1S/C12H20ClNO2/c1-9(13)11(15)14-8-10-3-6-16-12(7-10)4-2-5-12/h9-10H,2-8H2,1H3,(H,14,15)
    • InChI Key: CEAGGLXQEKXDSM-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NCC1CCOC2(C1)CCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 266
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.3

2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560079-0.05g
2-chloro-N-({5-oxaspiro[3.5]nonan-8-yl}methyl)propanamide
2411295-85-5 95.0%
0.05g
$212.0 2025-02-24

Additional information on 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide

Recent Advances in the Study of 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide (CAS: 2411295-85-5)

The compound 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide (CAS: 2411295-85-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and chloro-propanamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific biological pathways. Researchers have identified its interaction with certain enzyme systems, particularly those involved in inflammatory and neurodegenerative processes. The chloro-propanamide group is believed to contribute to its bioactivity, enabling selective binding to target proteins. This has opened new avenues for the development of novel therapeutics targeting conditions such as chronic inflammation and Alzheimer's disease.

In a recent study published in the Journal of Medicinal Chemistry, the synthesis of 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide was optimized to improve yield and purity. The researchers employed a multi-step synthetic route, starting from commercially available precursors, and introduced a novel catalytic step to enhance the formation of the spirocyclic core. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity.

Pharmacological evaluations of this compound have revealed its efficacy in preclinical models. In vitro assays demonstrated its ability to inhibit key inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. Furthermore, in vivo studies using rodent models of neuroinflammation showed significant reduction in neuronal damage and improved cognitive function following treatment with the compound. These findings suggest its potential as a lead candidate for further development.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have indicated favorable absorption and distribution properties, with good bioavailability upon oral administration. The compound also exhibited a reasonable half-life, supporting its potential for once-daily dosing in clinical settings. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

Despite these promising results, challenges remain in the development of 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide as a therapeutic agent. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed. Ongoing research is focused on optimizing the compound's properties through structural modifications and exploring its applications in combination therapies.

In conclusion, the recent advancements in the study of 2-Chloro-N-(5-oxaspiro[3.5]nonan-8-ylmethyl)propanamide (CAS: 2411295-85-5) highlight its potential as a versatile and effective therapeutic agent. With continued research and development, this compound could pave the way for new treatments in areas of unmet medical need. The integration of synthetic chemistry, pharmacology, and translational research will be crucial in realizing its full potential.

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